Cas no 2172152-56-4 (2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}butanoic acid
• CAS No: 2172152-56-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6493766
• PubChem ID: 165582638
• Update Time: 2025-05-20

2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}butanoic acid
• 2172152-56-4
• EN300-1535542
• 2-ethyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}butanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-26(4-2,24(31)32)16-28-23(30)13-17(29)14-27-25(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22,29H,3-4,13-16H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： BQVHHBSMHMVFGK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C(=O)O)(CC)CC)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}butanoic acid

Compound 2172152-56-4: A Comprehensive Overview

The compound with CAS number 2172152-56-4, also known as 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}butanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structure and promising applications in drug delivery systems, bioconjugation, and materials science.

The molecular structure of CAS 2172152-56-4 is characterized by a combination of functional groups that confer versatility in chemical reactivity and biological interaction. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, suggests its role in controlling the reactivity of amino groups during chemical transformations. Additionally, the ethyl and hydroxy substituents contribute to the molecule's solubility and stability under various conditions.

Recent studies have highlighted the potential of CAS 2172152-56-4 in the development of advanced drug delivery systems. Researchers have explored its ability to serve as a linker in polymeric drug carriers, enhancing the targeting efficiency and reducing off-target effects. The hydroxyl group within the molecule has been utilized for conjugation with therapeutic agents, enabling precise delivery to specific tissues or cells.

In the field of materials science, CAS 2172152-56-4 has been investigated for its role in synthesizing stimuli-responsive polymers. These materials exhibit properties that change in response to external stimuli such as temperature or pH, making them ideal for applications in sensors, actuators, and smart drug delivery systems. The integration of this compound into polymer networks has demonstrated enhanced mechanical properties and biocompatibility.

The synthesis of CAS 2172152-56-4 involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the coupling of Fmoc-amino acids with hydroxyl-containing intermediates, followed by purification using chromatographic techniques. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications.

From a biological standpoint, CAS 2172152-56-4 has shown promise as a substrate for enzymatic reactions. Its structure allows for selective cleavage by specific proteases, enabling its use in enzyme-specific assays and activity studies. This property is particularly valuable in pharmacological research, where understanding enzyme kinetics is crucial for drug development.

In conclusion, CAS 2172152-56-4 stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is expected to play an increasingly important role in advancing both academic research and industrial innovations.